Cas no 1777875-07-6 (4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene)

• Product Name: 4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene
• CAS No: 1777875-07-6
• MF: C₁₄H₁₂BrFO₂
• MW: 311.15
• CID: 5081764
• Update Time: 2026-03-01

4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene

• Inchi： 1S/C14H12BrFO2/c1-17-13-5-3-2-4-10(13)9-18-14-8-11(15)6-7-12(14)16/h2-8H,9H2,1H3
• InChI Key： BLTMSNDSLYTEJM-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Br)OCC1C=CC=CC=1OC)F

Additional information on 4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene

4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene: A Comprehensive Overview

The compound 4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene, identified by the CAS number 1777875-07-6, is a highly specialized aromatic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structural features, which include a bromine atom at the para position, a fluorine atom at the ortho position, and a methoxybenzyl group attached to the meta position of the benzene ring. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the importance of 4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene in the synthesis of advanced materials, particularly in the development of novel polymers and high-performance composites. The bromine atom serves as an excellent leaving group, enabling nucleophilic substitution reactions that are critical in forming covalent bonds with other organic molecules. This property has been exploited in the creation of functional materials with tailored electronic and mechanical properties.

In addition to its role in materials science, 4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene has garnered attention in medicinal chemistry due to its potential as a lead compound for drug discovery. The fluorine atom at the ortho position contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes. This characteristic makes it a promising candidate for designing bioactive molecules targeting specific cellular pathways.

The synthesis of 4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene involves a multi-step process that typically begins with the bromination of an aromatic ring followed by fluorination and subsequent substitution reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements have made the compound more accessible for large-scale applications in both academic research and industrial settings.

From an environmental perspective, 4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene has been studied for its biodegradability and potential impact on ecosystems. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in natural environments. This finding is particularly relevant for industries engaged in green chemistry practices aiming to minimize environmental footprint.

Looking ahead, ongoing research is focused on exploring new reaction pathways that can further enhance the versatility of 4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene. One promising avenue involves its use as a precursor for constructing heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The integration of this compound into such frameworks could pave the way for innovative therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 4-Bromo-1-fluoro-2-((2-methoxybenzyl)oxy)benzene stands out as a versatile and valuable compound in modern chemistry. Its unique structure, combined with recent advancements in synthetic methodologies and material applications, positions it as a key player in driving future innovations across multiple disciplines.